Cas no 71507-43-2 (Benzofuran,6-ethyl-3-methyl-)

Benzofuran,6-ethyl-3-methyl- structure
Benzofuran,6-ethyl-3-methyl- structure
Product Name:Benzofuran,6-ethyl-3-methyl-
CAS No:71507-43-2
MF:C11H12O
MW:160.212383270264
CID:548310
PubChem ID:45122551
Update Time:2025-04-19

Benzofuran,6-ethyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzofuran,6-ethyl-3-methyl-
    • 6-Ethyl-3-methylbenzofuran
    • SCHEMBL12808962
    • 71507-43-2
    • Inchi: 1S/C11H12O/c1-3-9-4-5-10-8(2)7-12-11(10)6-9/h4-7H,3H2,1-2H3
    • InChI Key: XGCFCLZKKAXPCC-UHFFFAOYSA-N
    • SMILES: O1C=C(C)C2C=CC(CC)=CC1=2

Computed Properties

  • Exact Mass: 160.08886
  • Monoisotopic Mass: 160.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 13.1A^2
  • XLogP3: 3.5

Experimental Properties

  • PSA: 13.14
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